Cas no 402729-32-2 (3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 402729-32-2
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• MDL: MFCD01114893
• CID: 3056881
• Update Time: 2025-06-14

3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

• MDL： MFCD01114893
• Inchi： 1S/C11H9N3O4/c15-11(16)9-3-1-2-8(6-9)7-13-5-4-10(12-13)14(17)18/h1-6H,7H2,(H,15,16)
• InChI Key： PCWADYMLQJVXRR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

In-Depth Analysis of 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 402729-32-2): Properties, Applications, and Research Insights

3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 402729-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, combining a benzoic acid moiety with a nitropyrazole group. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and crop protection applications.

Recent studies highlight the growing interest in nitropyrazole-based compounds due to their potential biological activities. Researchers are actively investigating the role of 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid in modulating enzyme interactions, with particular focus on its anti-inflammatory and antimicrobial properties. The compound's CAS No. 402729-32-2 serves as a critical identifier in patent literature and regulatory documentation, emphasizing its importance in industrial and academic settings.

From a synthetic chemistry perspective, the methylbenzoic acid component provides an excellent handle for further derivatization, enabling the creation of diverse molecular architectures. This feature aligns with current trends in fragment-based drug design, where researchers seek modular building blocks for targeted therapies. The compound's nitro group also offers opportunities for selective reduction or substitution reactions, making it valuable for medicinal chemistry applications.

In the context of environmental considerations, the stability and degradation pathways of 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid have become topics of interest. Regulatory bodies and sustainability-focused researchers are examining its biodegradation profile and potential eco-friendly synthesis methods. These investigations respond to the growing demand for green chemistry approaches in industrial chemical production.

The analytical characterization of CAS No. 402729-32-2 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial data about the compound's purity, stereochemistry, and solid-state properties—information essential for quality control in manufacturing processes. Recent improvements in analytical instrumentation have enabled more precise characterization of such complex molecules.

Market trends indicate rising demand for specialty chemicals like 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid, particularly in the Asia-Pacific region where pharmaceutical innovation is accelerating. The compound's patent landscape reveals multiple applications in drug delivery systems and agricultural formulations, reflecting its cross-industry utility. Intellectual property analysts note an increasing number of filings referencing this specific CAS number since 2020.

From a safety perspective, proper handling procedures for nitro-containing compounds remain a critical consideration in laboratory and industrial settings. While 402729-32-2 doesn't fall under hazardous classifications, standard precautions for organic synthesis intermediates apply. Material safety data sheets emphasize the importance of proper ventilation and personal protective equipment when working with this chemical.

Future research directions for 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid may explore its potential in cancer therapeutics and neuroprotective agents, areas where pyrazole derivatives have shown promise. The compound's ability to serve as a hydrogen bond donor/acceptor makes it particularly interesting for protein-ligand interactions studies. Computational chemists are increasingly incorporating this molecule into in silico screening databases for virtual drug discovery campaigns.

In formulation science, the acid functionality of 3-(3-nitro-1H-pyrazol-1-yl)methylbenzoic acid allows for salt formation with various counterions, potentially improving solubility and bioavailability—a crucial factor in pharmaceutical development. This characteristic has led to its investigation in prodrug strategies and controlled release systems, addressing current challenges in drug delivery technology.

The global supply chain for CAS 402729-32-2 reflects the compound's niche status, with limited but specialized manufacturers offering it in research quantities. Quality specifications typically require ≥95% purity by HPLC analysis, with strict controls on impurity profiles. Procurement specialists note that lead times for this chemical may vary depending on synthesis complexity and regulatory requirements in different jurisdictions.